Cas no 1436059-57-2 (3-(3-chlorophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]propanamide)

3-(3-Chlorophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]propanamide is a synthetic organic compound featuring a chlorophenyl moiety linked to a propanamide scaffold, further substituted with a hydroxytetrahydro-2H-pyranylmethyl group. This structure suggests potential utility in medicinal chemistry, particularly as an intermediate in drug discovery or as a bioactive molecule. The presence of both a chlorophenyl group and a polar hydroxyoxane unit may enhance binding affinity and solubility, making it suitable for pharmacological applications. Its well-defined molecular architecture allows for precise modifications, supporting research in structure-activity relationship studies. The compound’s stability and synthetic accessibility further underscore its value in exploratory chemistry and targeted therapeutic development.
3-(3-chlorophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]propanamide structure
1436059-57-2 structure
Product Name:3-(3-chlorophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]propanamide
CAS No:1436059-57-2
MF:C15H20ClNO3
MW:297.777203559875
CID:5365915
Update Time:2025-06-09

3-(3-chlorophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

    • 3-Chloro-N-[(tetrahydro-4-hydroxy-2H-pyran-4-yl)methyl]benzenepropanamide
    • 3-(3-chlorophenyl)-N-[(4-hydroxyoxan-4-yl)methyl]propanamide
    • Inchi: 1S/C15H20ClNO3/c16-13-3-1-2-12(10-13)4-5-14(18)17-11-15(19)6-8-20-9-7-15/h1-3,10,19H,4-9,11H2,(H,17,18)
    • InChI Key: SIVBZIUJNKDSFT-UHFFFAOYSA-N
    • SMILES: C1(CCC(NCC2(O)CCOCC2)=O)=CC=CC(Cl)=C1

Experimental Properties

  • Density: 1.230±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 535.7±40.0 °C(Predicted)
  • pka: 13.91±0.20(Predicted)

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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